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HSPA9, or Mortalin, is a highly conserved member of the heat shock protein 70 (Hsp70) family.

[1][2] Primarily located in the mitochondria, it also has functions in the endoplasmic reticulum,

plasma membrane, and cytoplasm.[1] HSPA9 is a multifunctional chaperone protein involved in

stress response, cell proliferation, and mitochondrial maintenance.[1] While not a classical

signaling pathway initiator, HSPA9 significantly modulates several critical signaling cascades.

HSPA9 in the cGAS-STING Pathway
Recent evidence has implicated HSPA9 in the regulation of the cGAS-STING pathway, a

critical component of the innate immune system that detects cytosolic DNA.

Mechanism: OMA1, a mitochondrial protease, competitively binds to HSPA9. This interaction

can promote mitophagy and lead to the activation of the cGAS-STING pathway, which is

crucial for immune responses in certain cancers like glioblastoma.[1]

HSPA9 in Cancer Signaling
HSPA9 plays a complex and often contradictory role in cancer, influencing pathways related to

cell survival, proliferation, and metastasis.

JNK/c-JUN Signaling: GRP75 (HSPA9)-mediated upregulation of HMGA1 can stimulate the

progression of lung adenocarcinoma by activating the JNK/c-JUN signaling pathway.[1]
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TP53-Dependent Mechanisms: Inhibition of HSPA9/mortalin can disrupt erythroid maturation

through a TP53-dependent mechanism.[1]

Tumor Suppression and Promotion: HSPA9 has been investigated as a candidate tumor

suppressor gene, particularly in the context of myeloid leukemia.[3] Conversely, it has also

been shown to promote the malignancy of breast cancer and is associated with

hepatocellular carcinoma metastasis.[1]

Experimental Protocols for Studying HSPA9
Signaling
1.3.1 Co-immunoprecipitation to study Protein-Protein Interactions:

Objective: To determine the interaction between HSPA9 and other proteins (e.g., OMA1,

HMGA1).

Methodology:

Lyse cells to release proteins while maintaining protein complexes.

Incubate cell lysate with an antibody specific to the protein of interest (e.g., anti-HSPA9).

Add protein A/G beads to bind to the antibody-protein complex.

Pellet the beads by centrifugation and wash to remove non-specific binding.

Elute the protein complexes from the beads.

Analyze the eluted proteins by Western blotting using an antibody against the suspected

interacting protein (e.g., anti-OMA1).

1.3.2 Western Blotting to Analyze Pathway Activation:

Objective: To measure the phosphorylation status or expression level of key signaling

proteins (e.g., JNK, c-JUN, TP53) following HSPA9 modulation.

Methodology:
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Extract total protein from treated and untreated cells.

Separate proteins by size using SDS-PAGE.

Transfer proteins to a nitrocellulose or PVDF membrane.

Block the membrane to prevent non-specific antibody binding.

Incubate with a primary antibody specific to the target protein (e.g., anti-phospho-JNK).

Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

Add a chemiluminescent substrate and detect the signal.

Quantitative Data Summary for HSPA9
Parameter Value Context Reference

Gene Location

(Human)
Chromosome 5q31.2

Important region for

myeloid leukemia
[2][3]

Transcript Size 2.8 kb
In normal and

leukemic cell lines
[3]

Genomic Span 18 kb Comprising 17 exons [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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